Cas no 1248999-61-2 ([1-(3-ethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine)

• Product Name: [1-(3-ethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine
• CAS No: 1248999-61-2
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5557800
• PubChem ID: 62055638
• Update Time: 2025-08-05

[1-(3-ethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanamine, 1-(3-ethylphenyl)-
• 1-(3-ethylphenyl)-1h-1,2,3-triazol-4-yl]methanamine
• [1-(3-ethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine

• Inchi： 1S/C11H14N4/c1-2-9-4-3-5-11(6-9)15-8-10(7-12)13-14-15/h3-6,8H,2,7,12H2,1H3
• InChI Key： SHPYBAJRTYHNOF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(CC)=C2)C=C(CN)N=N1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 385.3±44.0 °C(Predicted)
• pka: 7.24±0.29(Predicted)

Additional information on [1-(3-ethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine

Recent Advances in the Study of [1-(3-ethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine (CAS: 1248999-61-2)

The compound [1-(3-ethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine (CAS: 1248999-61-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of [1-(3-ethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine as a versatile scaffold in drug discovery. Its unique structural features, including the triazole ring and the ethylphenyl moiety, make it an attractive candidate for modulating various biological targets. Researchers have explored its potential as a kinase inhibitor, with promising results in preclinical models of cancer and inflammatory diseases.

One of the key breakthroughs in the study of this compound is its synthesis via click chemistry, which allows for efficient and scalable production. The use of copper-catalyzed azide-alkyne cycloaddition (CuAAC) has been particularly effective in generating derivatives with enhanced pharmacological properties. Recent publications have detailed optimized synthetic routes that improve yield and purity, facilitating further biological evaluation.

In terms of biological activity, [1-(3-ethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine has demonstrated potent inhibitory effects on specific protein kinases involved in cell proliferation and inflammation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited nanomolar affinity for certain tyrosine kinases, suggesting its potential as a targeted therapy for kinase-driven malignancies.

Furthermore, the compound's pharmacokinetic properties have been investigated in animal models, revealing favorable absorption and distribution profiles. These studies have also identified potential metabolic pathways, which could inform future drug development efforts to enhance its stability and bioavailability.

Despite these promising findings, challenges remain in translating [1-(3-ethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine into clinical applications. Issues such as off-target effects and potential toxicity require further investigation. Ongoing research is focused on structural optimization to improve selectivity and reduce adverse effects.

In conclusion, [1-(3-ethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine (CAS: 1248999-61-2) represents a promising candidate in the field of medicinal chemistry. Its unique structure and biological activity make it a valuable tool for drug discovery, particularly in the context of kinase inhibition. Continued research efforts are expected to uncover new applications and refine its therapeutic potential.